N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide

• IUPAC Name: N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide
• InChI: InChI=1S/C14H15N3O/c1-9-4-5-10(2)12(6-9)17-14(18)13-8-15-11(3)7-16-13/h4-8H,1-3H3,(H,17,18)
• InChI Key: POAXCEIPLPNMJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)C2=NC=C(N=C2)C
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide, also known as DMPZ, is a chemical compound that belongs to the class of pyrazine derivatives. It has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide is not fully understood, but it has been suggested that it works by inhibiting the activity of certain enzymes and proteins involved in inflammation, cancer, and microbial growth. It has also been found to modulate the immune response and regulate the production of various cytokines and chemokines.
Biochemical and Physiological Effects:
N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been shown to modulate the immune response and regulate the production of various cytokines and chemokines. In addition, it has been found to have a low toxicity profile and is well-tolerated in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide is its potent activity against various diseases and its low toxicity profile. It has also been found to be stable under various experimental conditions and is easy to synthesize and purify. However, one of the limitations of N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide is its poor solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several future directions for the research on N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide. One of the main areas of interest is its potential use as a diagnostic tool for various diseases. It has also been suggested that N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide could be used as a scaffold for the development of new drugs with improved activity and selectivity. In addition, further studies are needed to elucidate the exact mechanism of action of N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide and to explore its potential applications in other fields, such as materials science and catalysis.
Conclusion:
In conclusion, N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide is a chemical compound that has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It exhibits potent anti-inflammatory, anti-cancer, and anti-microbial activities and has a low toxicity profile. Its future directions include its potential use as a diagnostic tool, as a scaffold for the development of new drugs, and its exploration in other fields.

Synthesis Methods

The synthesis of N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide is a multi-step process that involves the reaction of 2,5-dimethylphenylhydrazine with 2-bromo-5-methylpyrazine, followed by the reaction with ethyl chloroformate. The final product is obtained after purification and characterization using various analytical techniques, such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-(2,5-dimethylphenyl)-5-methylpyrazine-2-carboxamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit potent anti-inflammatory, anti-cancer, and anti-microbial activities. It has also been studied for its potential use as a diagnostic tool for various diseases.